Ephedrine

• CAS No.: 299-42-3
• Product Name: Ephedrine
• Molecular Formula: C10H15NO
• Molecular Weight: 165.23 g/mol
• IUPAC Name: (1R,2S)-2-(methylamino)-1-phenylpropan-1-ol
• Standard InChI: InChI=1S/C10H15NO/c1-8(11-2)10(12)9-6-4-3-5-7-9/h3-8,10-12H,1-2H3/t8-,10-/m0/s1
• Standard InChIKey: KWGRBVOPPLSCSI-WPRPVWTQSA-N
• Isomeric SMILES: C[C@@H]([C@@H](C1=CC=CC=C1)O)NC
• SMILES: CC(C(C1=CC=CC=C1)O)NC
• Canonical SMILES: CC(C(C1=CC=CC=C1)O)NC
• Appearance: Solid powder
• Boiling Point: 255 °C; 255.0 °C; 260 °C at 745 mm Hg
• Colorform: Waxy solid, crystals or granules; White to colorless granules, pieces, or crystals; Plates from wate
• Density: 1.0085 g/cu cm at 22 °C
• Melting Point: 34 °C; 90.5 °C; 38.1 °C; 34°C
• Physical Description: Solid
• Description: Ephedrine is an alkaloid that is an hydroxylated form of phenethylamineand sympathomimetic amine, with potential bronchodilatory and anti-hypotensive activities. Following administration, ephedrine activates post-synaptic noradrenergic receptors. Activation of alpha-adrenergic receptors in the vasculature induces vasoconstriction, and activation of beta-adrenergic receptors in the lungs leads to bronchodilation.; Ephedrine, also known as ephedrine sulfate, belongs to the class of organic compounds known as phenylpropanes. These are organic compounds containing a phenylpropane moiety. Ephedrine exists as a solid, slightly soluble (in water), and a very weakly acidic compound (based on its pKa). Ephedrine has been detected in multiple biofluids, such as urine and blood. Within the cell, ephedrine is primarily located in the cytoplasm. Ephedrine is a potentially toxic compound.; (-)-ephedrine is a phenethylamine alkaloid that is 2-phenylethanamine substituted by a methyl group at the amino nitrogen and a methyl and a hydroxy group at position 2 and 1 respectively. It has a role as a nasal decongestant, a sympathomimetic agent, a vasoconstrictor agent, a xenobiotic, an environmental contaminant, a plant metabolite and a bacterial metabolite. It is a member of phenylethanolamines and a phenethylamine alkaloid. It is a conjugate base of a (-)-ephedrinium.
• Shelf Life: GRADUALLY DECOMP ON EXPOSURE TO LIGHT; AFFECTED BY LIGHT /L-FORM HYDROCHLORIDE, L-FORM SULFATE/
• Solubility: 63600 mg/L (at 30 °C); 0.38 M; In water, 56,900 mg/L at 25 °C ; 63,600 mg/L at 30 °C; Soluble in oils; Soluble in water, ethanol, ether, benzene and chloroform; 1 g dissolves in about 20 mL water, 0.2 mL alcohol; 63.6 mg/mL at 30 °C
• Synonyms: Ephedrine; Ephedrine Erythro Isomer; Ephedrine Hydrochloride; Ephedrine Renaudin; Ephedrine Sulfate; Erythro Isomer of Ephedrine; Hydrochloride, Ephedrine; Renaudin, Ephedrine; Sal Phedrine; Sal-Phedrine; SalPhedrine; Sulfate, Ephedrine
• Vapor Pressure: 0.0012 mm Hg at 25 °C (est)
• PubChem Compound: 9294
• Last Modified: Nov 11 2021